Cas no 1955547-08-6 (3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel-)

• Product Name: 3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel-
• CAS No: 1955547-08-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5238291
• Update Time: 2025-07-09

3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel-

• Inchi： 1S/C10H14N2O2/c1-2-12-6-9(5-11-12)10-8(7-13)3-4-14-10/h5-8,10H,2-4H2,1H3/t8-,10+/m0/s1
• InChI Key： RIDOSDPPBSIIHZ-WCBMZHEXSA-N
• SMILES： O1CC[C@@H](C=O)[C@@H]1C1=CN(CC)N=C1

Additional information on 3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel-

Comprehensive Overview of 3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel- (CAS No. 1955547-08-6)

3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel- is a specialized organic compound with a unique molecular structure that combines furan and pyrazole moieties. This compound, identified by its CAS No. 1955547-08-6, has garnered significant attention in the fields of medicinal chemistry and material science due to its potential applications. The stereochemistry of the molecule, denoted by (2R,3R)-rel-, plays a critical role in its reactivity and biological activity, making it a subject of interest for researchers exploring chiral synthesis and enantioselective catalysis.

The growing demand for novel heterocyclic compounds in drug discovery has placed 3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro- in the spotlight. Recent studies highlight its utility as a building block for pharmaceuticals targeting inflammation and metabolic disorders. Its furancarboxaldehyde group, in particular, is a key functional moiety that enables diverse chemical modifications, aligning with the trend of modular synthesis in modern organic chemistry. Researchers are also investigating its potential as a precursor for agrochemicals and specialty chemicals, addressing the need for sustainable and efficient synthetic routes.

In the context of AI-driven drug design and computational chemistry, CAS No. 1955547-08-6 has emerged as a candidate for virtual screening and molecular docking studies. Its structural features, including the tetrahydrofuran ring and ethylpyrazole substituent, offer a versatile scaffold for optimizing pharmacokinetic properties. This aligns with the industry's focus on fragment-based drug discovery and lead optimization, where small molecules with defined stereochemistry are prioritized for their predictable behavior in biological systems.

From a synthetic perspective, the preparation of (2R,3R)-rel-3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro- involves multi-step organic transformations, often requiring asymmetric catalysis or chiral resolution techniques. The compound's stereocenters at the 2- and 3-positions of the tetrahydrofuran ring introduce complexity, making it a valuable case study for advancing green chemistry methodologies. Recent innovations in flow chemistry and enzymatic synthesis have further expanded the possibilities for scalable production, reducing environmental impact while maintaining high enantiomeric purity.

The commercial relevance of 3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro- is underscored by its inclusion in proprietary libraries for high-throughput screening. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly valued for their ability to serve as tailored intermediates. Additionally, its furyl and pyrazolyl groups are of interest in materials science, particularly in the development of organic electronic materials and photoactive compounds, where conjugated systems are essential for functionality.

In summary, 3-Furancarboxaldehyde, 2-(1-ethyl-1H-pyrazol-4-yl)tetrahydro-, (2R,3R)-rel- represents a multifaceted compound with broad applicability across scientific disciplines. Its CAS No. 1955547-08-6 serves as a unique identifier for researchers and manufacturers seeking to explore its potential. With ongoing advancements in synthetic techniques and computational modeling, this compound is poised to contribute to innovations in drug development, sustainable chemistry, and functional materials, addressing both current challenges and future opportunities in the field.